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Compound of Interest

Compound Name: Sodium perrhenate

Cat. No.: B082388 Get Quote

The safe and compliant disposal of sodium perrhenate is critical for ensuring a secure

laboratory environment and adhering to environmental regulations. This guide provides

detailed, step-by-step procedures for the proper handling and disposal of sodium perrhenate,

tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is essential to be aware of the hazards associated

with sodium perrhenate and to use appropriate personal protective equipment (PPE).

Hazard Summary:

Hazard Classification Description

Oxidizing Solid Category 2: May intensify fire; oxidizer.[1][2]

Skin Corrosion/Irritation Category 2: Causes skin irritation.[1][2][3]

Serious Eye Damage/Irritation
Category 2/2A: Causes serious eye irritation.[1]

[2][3]

Specific Target Organ Toxicity (Single Exposure)
Category 3: May cause respiratory irritation.[3]

[4]

Essential Personal Protective Equipment (PPE):
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Eye Protection: Wear chemical safety goggles that conform to OSHA's eye and face

protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

Hand Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique to avoid skin contact.[3]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[1]

Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator.[5]

Step-by-Step Disposal Procedure for Sodium
Perrhenate
Sodium perrhenate must be disposed of as hazardous waste.[4][6] Do not discharge it into

drains or the environment.[1][3] The following procedure outlines the steps for preparing

sodium perrhenate waste for collection by a licensed environmental waste disposal service.

1. Waste Segregation:

Designate a specific waste container for sodium perrhenate and other incompatible
inorganic oxidizers.
Do not mix sodium perrhenate waste with other types of chemical waste, especially
reducing agents, organic materials, or combustible materials.[1]

2. Waste Collection and Storage:

Collect solid sodium perrhenate waste in a clearly labeled, sealed container.
For solutions, use a labeled, leak-proof container.
Store the waste container in a cool, dry, and well-ventilated area away from incompatible
materials.[1][3]
Ensure the storage area is designated for hazardous waste.

3. Labeling the Waste Container:

Clearly label the waste container with the following information:
"Hazardous Waste"
"Sodium Perrhenate"
Hazard pictograms for oxidizer and irritant.
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Accumulation start date.
Your name, department, and contact information.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup.
Provide them with the necessary information about the waste, including its chemical
composition and quantity.

In Case of a Spill:

Evacuate non-essential personnel from the area.

Ensure adequate ventilation.[3]

Wearing appropriate PPE, sweep up the spilled solid material. Avoid generating dust.[1][3]

Collect the material in a suitable, closed container for disposal.[1][3]

Do not allow the spilled material to enter drains or waterways.[1][6]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of sodium
perrhenate waste in a laboratory setting.
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Sodium Perrhenate Disposal Workflow

Preparation

Containment

Storage & Disposal

Start: Generate Sodium Perrhenate Waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste:
Keep away from combustibles and reducing agents

Collect waste in a
designated, compatible container

Label container clearly:
'Hazardous Waste - Sodium Perrhenate'

Store in a cool, dry, well-ventilated area

Contact EHS or licensed
waste disposal contractor

End: Waste collected for proper disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of sodium perrhenate.
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This structured approach ensures that the disposal of sodium perrhenate is handled in a

manner that prioritizes safety, compliance, and environmental responsibility. Always consult

your institution's specific guidelines and the Safety Data Sheet (SDS) for the most current

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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